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Compound of Interest

Compound Name: Hexanitrohexaazaisowurtzitane

Cat. No.: B163516

Disclaimer: Hexanitrohexaazaisowurtzitane (CL-20) is a highly energetic and sensitive
explosive material.[1][2] The information provided herein is intended for experienced
researchers and professionals in controlled laboratory settings. A thorough understanding of
the hazards associated with this compound is critical before any handling. This guidance is
based on best practices for handling similar energetic materials and should be supplemented
by a comprehensive, site-specific risk assessment.

Hexanitrohexaazaisowurtzitane, also known as HNIW or CL-20, is a potent secondary
explosive.[3] Its handling requires stringent safety protocols to mitigate the risks of accidental
detonation, which can be initiated by shock, friction, heat, or static discharge.[1] This document
outlines the essential personal protective equipment (PPE), operational procedures, and
disposal plans for the safe management of CL-20 in a research environment.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to protect against the primary hazards of CL-20: explosion and
irritation.[1] The following table summarizes the recommended PPE for handling this material.
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PPE Category

Recommended Equipment

Specifications and Rationale

Eye and Face Protection

Safety goggles with side
shields and a full-face shield

Essential to protect against
splashes, projectiles, and
thermal hazards in the event of
an incident.[4][5]

Hand Protection

Chemical-resistant, anti-static
gloves (e.g., nitrile or

neoprene)

Prevents skin contact and
minimizes the risk of static
discharge.[6] Double-gloving is

recommended.

Body Protection

Flame-resistant (FR) lab coat,

long-sleeved and tightly cuffed

Provides a barrier against
accidental spills and offers

protection from flash fires.

Closed-toe, slip-resistant

shoes

Protects feet from spills and

falling objects.

Respiratory Protection

NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates

Recommended when handling
the powder outside of a
certified chemical fume hood to

prevent inhalation.[5][7]

Additional Protection

Blast shield

A transparent, impact-resistant
shield should be placed
between the researcher and

the experimental setup.[8]

Operational Plan: Safe Handling Protocol

A systematic approach is crucial to minimize risks when working with CL-20. The following

protocol outlines the key steps for safe handling in a laboratory setting.

I. Pre-Handling Procedures

 Information Review: Thoroughly review the Safety Data Sheet (SDS) and any available

literature on CL-20.

e Area Preparation:
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o Ensure the work area, preferably a designated chemical fume hood, is clean and free of
clutter.[8]

o Verify that all necessary safety equipment, including the blast shield, fire extinguisher, and
emergency shower/eyewash station, is accessible and functional.

o Post warning signs indicating the presence of explosive materials.[6][9]

o Equipment Preparation:

o Use non-sparking tools (e.g., made of beryllium-copper or aluminum-bronze).

o Ensure all equipment is properly grounded to prevent static electricity buildup.

e Personnel:

o Never work alone when handling explosive compounds.[8]

o Ensure all personnel involved are trained on the specific hazards and emergency
procedures.[6]

o Don all required PPE as specified in the table above.

[I. Handling Procedures

e Weighing and Transfer:

o Conduct all manipulations of solid CL-20 within a chemical fume hood and behind a blast
shield.[8]

o Use the smallest practical quantities for the experiment.

o When transferring the powder, use a non-sparking spatula and avoid actions that could
create dust or generate static electricity.

¢ In Solution:

o If dissolving CL-20, add the solid slowly to the solvent to avoid clumping and potential
confinement.
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o Be aware of the compatibility of CL-20 with the chosen solvent and other reagents.

lll. Post-Handling Procedures

Decontamination:

o Clean all non-disposable equipment that has come into contact with CL-20 using an
appropriate solvent.

o Wipe down the work surface with a damp cloth to collect any residual dust.

Waste Segregation:

o All materials contaminated with CL-20, including gloves, wipes, and disposable
equipment, must be segregated as hazardous waste.[3]

PPE Removal:

o Remove PPE in the correct order to avoid cross-contamination. Typically, gloves are
removed last.

Hand Washing:

o Thoroughly wash hands with soap and water after removing PPE.
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Caption: Workflow for the safe handling and disposal of Hexanitrohexaazaisowurtzitane (CL-
20).

Disposal Plan

Proper disposal of CL-20 and contaminated materials is critical to ensure safety and regulatory

compliance.

Waste Collection and Storage

Designated Waste Container: Use a dedicated, clearly labeled, and compatible container for
all CL-20 waste.

Wetting: If permissible by your institution's environmental health and safety (EHS) office,
slightly wetting the solid waste with a compatible solvent (e.g., water, if appropriate) can
reduce its sensitivity.

Storage: Store the waste container in a designated, secure area away from heat, sparks,
and incompatible materials.[6]

. Disposal Procedure

Contact EHS: Do not attempt to dispose of CL-20 independently. Contact your institution's
EHS office for guidance and to arrange for pickup.[3]

Provide Information: Clearly communicate the nature and quantity of the waste to the EHS
personnel.

Professional Disposal: The EHS office will coordinate with a licensed hazardous waste
disposal company that has the expertise and facilities to handle and dispose of energetic
materials safely, likely through methods such as controlled incineration or detonation.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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